Cas no 2137911-60-3 (N-cyclobutyl-3-methyl-N-(piperidin-4-yl)butanamide)

• Product Name: N-cyclobutyl-3-methyl-N-(piperidin-4-yl)butanamide
• CAS No: 2137911-60-3
• MF: C₁₄H₂₆N₂O
• MW: 238.369043827057
• CID: 6609364
• PubChem ID: 165457625
• Update Time: 2025-06-23

N-cyclobutyl-3-methyl-N-(piperidin-4-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• 2137911-60-3
• N-cyclobutyl-3-methyl-N-(piperidin-4-yl)butanamide
• EN300-712973

• Inchi： 1S/C14H26N2O/c1-11(2)10-14(17)16(12-4-3-5-12)13-6-8-15-9-7-13/h11-13,15H,3-10H2,1-2H3
• InChI Key： NMACHCBIAZEFQR-UHFFFAOYSA-N
• SMILES： O=C(CC(C)C)N(C1CCNCC1)C1CCC1

Computed Properties

• Exact Mass: 238.204513457g/mol
• Monoisotopic Mass: 238.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 32.3Ų

Additional information on N-cyclobutyl-3-methyl-N-(piperidin-4-yl)butanamide

Professional Introduction to N-cyclobutyl-3-methyl-N-(piperidin-4-yl)butanamide (CAS No. 2137911-60-3)

N-cyclobutyl-3-methyl-N-(piperidin-4-yl)butanamide, a compound with the chemical identifier CAS No. 2137911-60-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural features of this amide derivative, particularly the presence of a cyclobutyl group and a piperidine moiety, contribute to its unique pharmacological profile, making it a subject of intense research interest.

The chemical structure of N-cyclobutyl-3-methyl-N-(piperidin-4-yl)butanamide consists of a butanamide backbone substituted with a cyclobutyl ring and a piperidine group at the N-position. This configuration imparts specific steric and electronic properties that are crucial for its biological activity. The cyclobutyl ring, being a saturated cyclic structure, introduces rigidity into the molecule, which can influence its binding affinity to biological targets. Meanwhile, the piperidine ring, known for its ability to enhance solubility and metabolic stability, plays a pivotal role in modulating the compound's pharmacokinetic properties.

In recent years, there has been growing interest in the development of novel amide-based compounds for their potential as pharmacological agents. Amides are known for their versatility in drug design, offering a balance between lipophilicity and hydrophilicity that can optimize membrane permeability and target binding. N-cyclobutyl-3-methyl-N-(piperidin-4-yl)butanamide exemplifies this trend, as it combines structural elements that have been successfully employed in previous drug candidates.

One of the most compelling aspects of N-cyclobutyl-3-methyl-N-(piperidin-4-yl)butanamide is its potential role in addressing unmet medical needs. Current research indicates that this compound may exhibit inhibitory activity against specific enzymes or receptors involved in various pathological processes. For instance, studies have suggested that amide derivatives similar to N-cyclobutyl-3-methyl-N-(piperidin-4-yl)butanamide could interfere with signaling pathways associated with inflammation, pain, and neurodegeneration. These findings are particularly intriguing given the high unmet demand for effective treatments in these areas.

The synthesis of N-cyclobutyl-3-methyl-N-(piperidin-4-yl)butanamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the cyclobutyl group necessitates specialized synthetic strategies to ensure regioselectivity and yield optimization. Similarly, the incorporation of the piperidine ring demands careful consideration of nucleophilic substitution reactions or cyclization protocols. Advances in synthetic methodologies have made it increasingly feasible to construct complex molecules like this one with high precision and efficiency.

From a computational chemistry perspective, N-cyclobutyl-3-methyl-N-(piperidin-4-yl)butanamide has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. These studies have provided valuable insights into the compound's binding mode and affinity for potential receptors or enzymes. By leveraging computational tools such as molecular dynamics simulations and docking algorithms, researchers have been able to predict the pharmacological behavior of this compound with remarkable accuracy. This approach has not only accelerated the drug discovery process but also enabled the identification of optimized analogs with enhanced potency and selectivity.

The pharmacokinetic profile of N-cyclobutyl-3-methyl-N-(piperidin-4-yl)butanamide is another critical area of investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its clinical feasibility. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic properties, including reasonable oral bioavailability and moderate metabolic clearance rates. These characteristics make it an attractive candidate for further development into a therapeutic agent.

In conclusion, N-cyclobutyl-3-methyl-N-(piperidin-4-yl)butanamide (CAS No. 2137911-60-3) represents a promising entry point for exploring new therapeutic modalities in medicine. Its unique structural features, combined with emerging research findings on its biological activity and pharmacokinetic behavior, position it as a compelling candidate for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing complex medical challenges.